2-(3-bromo-4-methoxyphenyl)-2-oxoethyl 4-(4-ethoxyphenyl)-4-oxobutanoate

• IUPAC Name: [2-(3-bromo-4-methoxyphenyl)-2-oxoethyl] 4-(4-ethoxyphenyl)-4-oxobutanoate
• InChI: InChI=1S/C21H21BrO6/c1-3-27-16-7-4-14(5-8-16)18(23)9-11-21(25)28-13-19(24)15-6-10-20(26-2)17(22)12-15/h4-8,10,12H,3,9,11,13H2,1-2H3
• InChI Key: HBQBHQNIVBCQES-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C(=O)CCC(=O)OCC(=O)C2=CC(=C(C=C2)OC)Br
• Molecular Formula: C21H21BrO6
• Molecular Weight: 449.3 g/mol

Description

2-(3-bromo-4-methoxyphenyl)-2-oxoethyl 4-(4-ethoxyphenyl)-4-oxobutanoate is a chemical compound that has gained attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 2-(3-bromo-4-methoxyphenyl)-2-oxoethyl 4-(4-ethoxyphenyl)-4-oxobutanoate is not fully understood. However, studies have shown that it inhibits the activity of certain enzymes and proteins that are involved in inflammation and cancer progression.
Biochemical and Physiological Effects:
Studies have shown that 2-(3-bromo-4-methoxyphenyl)-2-oxoethyl 4-(4-ethoxyphenyl)-4-oxobutanoate has anti-inflammatory and anti-cancer effects. It has also been shown to have neuroprotective effects and may have potential applications in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of 2-(3-bromo-4-methoxyphenyl)-2-oxoethyl 4-(4-ethoxyphenyl)-4-oxobutanoate is its potential as a versatile chemical compound that can be used in various fields of research. However, its limitations include its high cost of synthesis and limited availability.

Future Directions

There are several future directions for research on 2-(3-bromo-4-methoxyphenyl)-2-oxoethyl 4-(4-ethoxyphenyl)-4-oxobutanoate. These include further studies on its mechanism of action, optimization of its synthesis method, and exploration of its potential applications in the treatment of various diseases. Additionally, research can be conducted to investigate its potential as a precursor for the synthesis of other chemical compounds with similar properties.
Conclusion:
In conclusion, 2-(3-bromo-4-methoxyphenyl)-2-oxoethyl 4-(4-ethoxyphenyl)-4-oxobutanoate is a chemical compound that has shown potential applications in various fields of research. Its anti-inflammatory, anti-cancer, and neuroprotective effects make it a promising compound for further study. However, its high cost of synthesis and limited availability are limitations that need to be addressed. Future research can focus on optimizing its synthesis method, exploring its potential applications in the treatment of various diseases, and investigating its potential as a precursor for the synthesis of other chemical compounds.

Synthesis Methods

The synthesis of 2-(3-bromo-4-methoxyphenyl)-2-oxoethyl 4-(4-ethoxyphenyl)-4-oxobutanoate involves the reaction of 3-bromo-4-methoxybenzaldehyde with ethyl acetoacetate, followed by the addition of 4-ethoxybenzoyl chloride and triethylamine. The resulting compound is purified through recrystallization to obtain a white solid.

Scientific Research Applications

2-(3-bromo-4-methoxyphenyl)-2-oxoethyl 4-(4-ethoxyphenyl)-4-oxobutanoate has been studied for its potential applications in various fields. In the field of medicinal chemistry, this compound has shown promising results as an anti-inflammatory and anti-cancer agent. It has also been studied for its potential use in the treatment of Alzheimer's disease and Parkinson's disease.